Cas no 1804435-90-2 (6-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol)

• Product Name: 6-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol
• CAS No: 1804435-90-2
• MF: C₈H₄F₆INO₂
• MW: 387.017755508423
• CID: 4836016
• Update Time: 2025-05-22

6-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol

• Inchi： 1S/C8H4F6INO2/c9-7(10,11)3-1-5(15)16-4(2-17)6(3)18-8(12,13)14/h1,17H,2H2
• InChI Key： MUBGFCHZWYDCIQ-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=C(C(CO)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4

Additional information on 6-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol

6-Iodo-3-(Trifluoromethoxy)-4-(Trifluoromethyl)Pyridine-2-Methanol: A Comprehensive Overview

6-Iodo-3-(Trifluoromethoxy)-4-(Trifluoromethyl)Pyridine-2-Methanol, also known by its CAS number 1804435-90-2, is a highly specialized organic compound with significant applications in the fields of pharmacology, materials science, and agrochemicals. This compound is characterized by its unique structure, which includes an iodine atom at the 6-position, a trifluoromethoxy group at the 3-position, and a trifluoromethyl group at the 4-position on a pyridine ring. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it highly versatile for various research and industrial applications.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and iodination processes. Recent advancements in catalytic methodologies have enabled the efficient and scalable production of this compound, ensuring its availability for large-scale research and commercial use. The synthesis pathway has been optimized to minimize environmental impact and maximize yield, aligning with contemporary green chemistry principles.

One of the most promising applications of 6-Iodo-3-(Trifluoromethoxy)-4-(Trifluoromethyl)Pyridine-2-Methanol is in drug discovery. The compound's structure allows for interactions with various biological targets, including kinases, G-protein coupled receptors (GPCRs), and ion channels. Preclinical studies have demonstrated its potential as a lead compound in the development of treatments for cardiovascular diseases, neurodegenerative disorders, and cancer. Its trifluoromethyl groups contribute to enhanced metabolic stability and bioavailability, while the iodine atom provides opportunities for further functionalization through radioactive labeling or isotopic studies.

In materials science, this compound has shown remarkable potential as a precursor for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its electron-withdrawing groups enhance charge transport properties, making it suitable for use in high-performance electronic devices. Recent research has focused on incorporating this compound into polymer blends to improve their thermal stability and mechanical properties.

The agricultural sector has also benefited from the unique properties of 6-Iodo-3-(Trifluoromethoxy)-4-(Trifluoromethyl)Pyridine-2-Methanol. It has been identified as a potent candidate for herbicide development due to its ability to inhibit key enzymes involved in plant metabolism. Field trials have demonstrated its efficacy in controlling invasive weed species without adverse effects on crop plants. This application underscores the compound's role in sustainable agriculture practices.

From an environmental perspective, understanding the fate and behavior of this compound in ecosystems is crucial. Studies have shown that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in the environment. However, further research is needed to assess its potential bioaccumulation in aquatic organisms and its impact on non-target species.

In conclusion, 6-Iodo-3-(Trifluoromethoxy)-4-(Trifluoromethyl)Pyridine-2-Methanol represents a versatile platform for innovation across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and application-driven research, positions it as a key player in advancing modern science and technology.